Cas no 865471-58-5 (5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid)
865471-58-5 structure
Product Name:5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid
CAS No:865471-58-5
MF:C10H13NO3S
MW:227.280121564865
MDL:MFCD06803439
CID:3104594
PubChem ID:20099138
Update Time:2025-04-21
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Morpholinomethyl)thiophene-2-carboxylic acid
- 5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid
- QJB47158
- STL414713
- DB-413115
- Z1134175895
- 5-(MORPHOLINOMETHYL)-2-THIOPHENECARBOXYLIC ACID
- EN300-92494
- CS-0456648
- SCHEMBL3825358
- 865471-58-5
- 5-(4-Morpholinylmethyl)-2-thiophenecarboxylic acid
- 5-(morpholin-4-ylmethyl)thiophene-2-carboxylic acid
- AKOS003657401
- 5-(Morpholinomethyl)thiophene-2-carboxylicacid
-
- MDL: MFCD06803439
- Inchi: 1S/C10H13NO3S/c12-10(13)9-2-1-8(15-9)7-11-3-5-14-6-4-11/h1-2H,3-7H2,(H,12,13)
- InChI Key: DSRVTNAXULZVAY-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1CN1CCOCC1
Computed Properties
- Exact Mass: 227.06161445Da
- Monoisotopic Mass: 227.06161445Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 78Ų
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM526773-1g |
5-(Morpholinomethyl)thiophene-2-carboxylic acid |
865471-58-5 | 98% | 1g |
$262 | 2022-09-29 | |
| Chemenu | CM526773-5g |
5-(Morpholinomethyl)thiophene-2-carboxylic acid |
865471-58-5 | 98% | 5g |
$779 | 2022-09-29 | |
| Enamine | EN300-92494-0.05g |
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid |
865471-58-5 | 95.0% | 0.05g |
$97.0 | 2025-03-21 | |
| Enamine | EN300-92494-0.1g |
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid |
865471-58-5 | 95.0% | 0.1g |
$144.0 | 2025-03-21 | |
| Enamine | EN300-92494-0.25g |
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid |
865471-58-5 | 95.0% | 0.25g |
$206.0 | 2025-03-21 | |
| Enamine | EN300-92494-0.5g |
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid |
865471-58-5 | 95.0% | 0.5g |
$391.0 | 2025-03-21 | |
| Enamine | EN300-92494-1.0g |
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid |
865471-58-5 | 95.0% | 1.0g |
$513.0 | 2025-03-21 | |
| Enamine | EN300-92494-2.5g |
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid |
865471-58-5 | 95.0% | 2.5g |
$1008.0 | 2025-03-21 | |
| Enamine | EN300-92494-5.0g |
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid |
865471-58-5 | 95.0% | 5.0g |
$1488.0 | 2025-03-21 | |
| Enamine | EN300-92494-10.0g |
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid |
865471-58-5 | 95.0% | 10.0g |
$2209.0 | 2025-03-21 |
5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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